Cas no 2503155-10-8 ((1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid)

• Product Name: (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid
• CAS No: 2503155-10-8
• MF: C₁₄H₂₃NO₅S
• MW: 317.401123285294
• CID: 5931093
• PubChem ID: 155822572
• Update Time: 2025-05-26

(1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid Chemical and Physical Properties

Names and Identifiers

• (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid
• EN300-6497832
• 2503155-10-8
• ethyl[(1R)-1-[(2R)-oxolan-2-yl]-2-phenylethyl]amine; sulfuric acid

• Inchi： 1S/C14H21NO.H2O4S/c1-2-15-13(14-9-6-10-16-14)11-12-7-4-3-5-8-12;1-5(2,3)4/h3-5,7-8,13-15H,2,6,9-11H2,1H3;(H2,1,2,3,4)/t13-,14-;/m1./s1
• InChI Key： DVHNWQNGJCCFDS-DTPOWOMPSA-N
• SMILES： S(=O)(=O)(O)O.O1CCC[C@@H]1[C@@H](CC1C=CC=CC=1)NCC

Computed Properties

• Exact Mass: 317.12969401g/mol
• Monoisotopic Mass: 317.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid

Recent Advances in the Study of (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid (CAS: 2503155-10-8)

The compound (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid (CAS: 2503155-10-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a chiral intermediate in the synthesis of complex pharmaceutical agents. The stereochemistry of (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid is particularly noteworthy, as it offers a high degree of enantioselectivity, which is crucial for the development of targeted therapies. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to confirm the compound's structural integrity and purity.

In terms of pharmacological activity, preliminary in vitro studies suggest that (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid exhibits promising interactions with central nervous system (CNS) receptors. Specifically, it has shown affinity for serotonin and dopamine receptors, indicating potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid has been optimized in recent years, with researchers developing more efficient and scalable methods. One notable advancement involves the use of sulfuric acid as a catalyst in the final step of the synthesis, which significantly improves yield and reduces byproduct formation. This methodological improvement has been documented in several peer-reviewed journals, underscoring its importance for industrial-scale production.

Despite these advancements, challenges remain in the clinical translation of (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles and advancing the compound toward preclinical trials.

In conclusion, (1R)-N-Ethyl-1-[(2R)-oxolan-2-yl]-2-phenylethanamine;sulfuric acid represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable subject of study, with potential implications for the development of novel therapeutics. Continued research and innovation will be essential to fully realize its therapeutic potential.